Cas no 112108-86-8 (2-methyl-1H-imidazole-4-carbonitrile)

• Product Name: 2-methyl-1H-imidazole-4-carbonitrile
• CAS No: 112108-86-8
• MF: C₅H₅N₃
• MW: 107.113300085068
• MDL: MFCD12022625
• CID: 1099181
• PubChem ID: 14517197
• Update Time: 2025-04-20

2-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Imidazole-5-carbonitrile
• 4-Cyano-2-methylimidazole
• 2-methyl-1H-imidazole-4-carbonitrile
• 2-methyl-4-cyanoimidazole
• 4-Cyano-2-methyl-1H-imidazole
• MFCD12022625
• 112108-86-8
• 1H-Imidazole-5-carbonitrile, 2-methyl-
• DTXSID90561211
• SCHEMBL4339951
• GSBGWLFUGNVIFB-UHFFFAOYSA-N
• AKOS006317720
• DB-083009
• SY345381
• MFCD00233364

• MDL： MFCD12022625
• Inchi： 1S/C5H5N3/c1-4-7-3-5(2-6)8-4/h3H,1H3,(H,7,8)
• InChI Key： GSBGWLFUGNVIFB-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CN=C1C

Computed Properties

• Exact Mass: 107.04800
• Monoisotopic Mass: 107.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 384.4±15.0 °C(Predicted)
• PSA: 52.47000
• LogP: 0.58978